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Compound of Interest

2-Bromo-7-chloroimidazo[1,2-
Compound Name: o
ajpyridine

Cat. No.: B596108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-7-chloroimidazo[1,2-
a]pyridine, a halogenated heterocyclic compound belonging to the promising class of
imidazo[1,2-a]pyridines. This scaffold is of significant interest in medicinal chemistry due to its
wide range of biological activities.[1][2] This document details the synthesis, characterization,
and known biological context of the title compound, presenting available data in a structured
format to facilitate research and development efforts.

Core Compound Specifications

Property Value

Chemical Name 2-Bromo-7-chloroimidazo[1,2-a]pyridine
CAS Number 1260825-69-1

Molecular Formula C7H4BrCIN2

Molecular Weight 231.48 g/mol

Appearance White to off-white solid

Storage Temperature Under inert gas (nitrogen or Argon) at 2-8°C
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Bromo-7-
chloroimidazo[1,2-a]pyridine with reported yield is not readily available in peer-reviewed
literature, a highly plausible synthetic route can be constructed based on established methods
for the synthesis of analogous imidazo[1,2-a]pyridines. The most common and effective
method involves the cyclization of a substituted 2-aminopyridine with a two-carbon electrophile.

A logical synthetic approach starts from the commercially available 2-amino-4-chloropyridine.
The synthesis can be envisioned in two primary steps: bromination of the imidazo[1,2-
a]pyridine core or direct cyclization with a brominated reagent. A common method for the
synthesis of the imidazo[1,2-a]pyridine core is the reaction of a 2-aminopyridine with an a-
haloketone or a-haloaldehyde.[3] A patent for the synthesis of 6-bromoimidazo[1,2-a]pyridine
describes the reaction of 2-amino-5-bromopyridine with a 40% aqueous solution of
chloroacetaldehyde in the presence of a base.[4]

Proposed Synthetic Pathway:
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2-Amino-4-chloropyridine

Bromoacetaldehyde or
a-Bromoacetaldehyde dimer

2-Bromo-7-chloroimidazo[1,2-a]pyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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